4-[4-(1H-indol-6-yl)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]morpholine

• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 4-[4-(1H-indol-6-yl)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]morpholine
• InChI: InChI=1S/C18H18N6O/c1-23-17-14(11-20-23)16(13-3-2-12-4-5-19-15(12)10-13)21-18(22-17)24-6-8-25-9-7-24/h2-5,10-11,19H,6-9H2,1H3
• InChI Key: KBCQCCDVXCSYOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)C3=CC4=C(C=C3)C=CN4)N5CCOCC5

Description

4-[4-(1H-Indol-6-yl)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]morpholine is a high-value chemical compound designed for scientific research and development. It features a pyrazolo[3,4-d]pyrimidine core scaffold, a structure recognized as a highly potent and selective ATP-competitive inhibitor of key signaling kinases . This compound is part of a class of molecules investigated for targeting the mammalian target of rapamycin (mTOR) and phosphatidylinositol 3-kinase (PI3K) pathways . The integration of the morpholine ring is a critical structural feature known to contribute to potent kinase inhibitory activity by acting as a key hydrogen bond acceptor within the enzyme's active site . The 1H-indol-6-yl substituent further enhances its profile for biological exploration. Such molecules have demonstrated significant potential in early-stage research for investigating cancer therapeutics, with some related analogues showing sub-nanomolar inhibitory concentrations (IC50) against mTOR and exceptional selectivity over other kinases . Its primary research applications include use as a reference standard, a biochemical tool for pathway analysis, and a starting point for further medicinal chemistry optimization. This product is intended for use by qualified researchers in laboratory settings only. Handling Disclaimer: This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Please review the Safety Data Sheet (SDS) prior to handling.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrazolo[3,4-d]pyrimidine Derivatives

Compound Name / ID	Substituents (Positions)	Molecular Weight	Key Features	References
Target Compound	1-Me, 4-Indol-6-yl, 6-Morpholine	~410–430*	High solubility (morpholine), potential kinase inhibition (indole)	—
4-Chloro-6-(chloromethyl)-1-Me (1b)	1-Me, 4-Cl, 6-CH2Cl	~228	Reactive chlorides for further derivatization; precursor for drug candidates
WYE-687 (WAY-687)	1-(Piperidin-4-yl), 4-Morpholine	528.61	Kinase inhibitor (e.g., mTOR/PI3K pathways); morpholine enhances solubility
1-(4-{4-Morpholin-4-yl...}phenyl)urea	4-Morpholine, 6-Aryl urea	604.66	Urea moiety for enhanced binding affinity; potential anticancer activity
4-Chloro-6-Me-1-(pyridin-4-yl)	1-Pyridinyl, 4-Cl, 6-Me	~260	Chlorine improves stability; pyridine enables π-π stacking interactions

*Estimated based on structural analogs.

Key Observations:

Position 1 Modifications :

• Methyl groups (target compound) improve metabolic stability compared to reactive substituents like chlorides (e.g., 1b in ).
• Bulky groups (e.g., piperidin-4-yl in WYE-687 ) may enhance target selectivity but reduce solubility.

Chlorine (1b ) or hydrazine (compounds in ) at this position increases reactivity for further synthesis.

Position 6 Substituents :

• Morpholine (target compound, WYE-687 ) enhances water solubility and kinase-binding capacity.
• Methylthio (e.g., 6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine ) or aryl groups (e.g., ) alter electronic properties and bioavailability.

Research Findings and Limitations

• Isomerization Effects : Pyrazolotriazolopyrimidines (e.g., compounds 6–9 in ) demonstrate that structural isomerization can drastically alter biological activity and stability. This suggests that the target compound’s stereochemistry must be rigorously characterized.
• Synthetic Accessibility : Dichloro derivatives (e.g., 1b ) are versatile intermediates but require careful handling due to reactivity.
• Pharmacological Gaps : While morpholine-containing analogs (e.g., ) are linked to kinase inhibition, the absence of direct data for the target compound necessitates further in vitro studies.

Q & A

Q. What are the common synthetic routes for preparing 4-[4-(1H-indol-6-yl)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]morpholine?

Methodological Answer: The synthesis typically involves multi-step heterocyclic coupling. A representative approach includes:

• Step 1: Formation of the pyrazolo[3,4-d]pyrimidine core via condensation of substituted hydrazines with nitriles or ketones under acidic conditions (e.g., Fischer indole synthesis for indole derivatives) .
• Step 2: Introduction of the morpholine ring through nucleophilic substitution or coupling reactions. For example, reacting a chlorinated pyrazolo-pyrimidine intermediate with morpholine in refluxing ethanol .
• Step 3: Methylation at the N1 position using methyl iodide or dimethyl sulfate in the presence of a base (e.g., K₂CO₃) .
  Key Considerations: Monitor reaction progress via TLC or HPLC, and purify intermediates via recrystallization (methanol/ethanol) or column chromatography .

Q. How is the compound characterized structurally, and what analytical techniques are prioritized?

Methodological Answer:

• 1H/13C NMR: Assign peaks for indole (δ 7.0–7.5 ppm), pyrazolo-pyrimidine protons (δ 8.0–9.0 ppm), and morpholine protons (δ 3.5–4.0 ppm). Compare with reference spectra in DMSO-d6 or CDCl3 .
• High-Resolution Mass Spectrometry (HRMS): Confirm molecular formula (e.g., C32H32N10O3) with <5 ppm error .
• HPLC-PDA: Assess purity (>95%) using a C18 column with acetonitrile/water gradients .

Q. What initial structure-activity relationship (SAR) insights exist for this compound?

Methodological Answer:

• Indole Substitution: The 6-position indole moiety is critical for π-π stacking interactions in kinase inhibition. Fluorination at the indole 5-position (e.g., 6-fluoroindole) enhances metabolic stability but may reduce solubility .
• Morpholine Role: The morpholine ring improves solubility and serves as a hydrogen bond acceptor. Replacing morpholine with piperidine reduces target affinity .
• Pyrazolo-Pyrimidine Core: Methylation at N1 prevents undesired metabolic oxidation .

Advanced Research Questions

Q. How can reaction yields be optimized for the pyrazolo-pyrimidine-morpholine coupling step?

Methodological Answer:

• Catalyst Screening: Use Pd-based catalysts (e.g., Pd(PPh₃)₄) for Buchwald-Hartwig coupling, optimizing temperature (80–110°C) and solvent (toluene/DMF) .
• Microwave-Assisted Synthesis: Reduce reaction time from 24h to 2h while maintaining >80% yield .
• Work-Up: Neutralize acidic byproducts with NaHCO3 and extract with ethyl acetate to minimize losses .

Q. How to resolve contradictions in reported reaction conditions for morpholine introduction?

Methodological Answer: Discrepancies in solvent choice (e.g., ethanol vs. THF) and temperature (reflux vs. RT) arise from varying intermediates’ reactivity.

• Case Study: Chlorinated intermediates require reflux in ethanol for complete substitution, while brominated analogs react efficiently at RT in THF . Validate intermediates via LC-MS before proceeding.

Q. What stability challenges arise during storage, and how are they mitigated?

Methodological Answer:

• Degradation Pathways: Hydrolysis of the morpholine ring under acidic conditions or oxidation of the indole moiety .
• Stabilization: Store at 2–8°C in amber vials under nitrogen. Use antioxidants (e.g., BHT) in stock solutions .
• Monitoring: Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC tracking .

Q. How to design assays for evaluating target selectivity across kinase families?

Methodological Answer:

• Panel Screening: Use recombinant kinases (e.g., EGFR, PI3K, CDK2) in ATP-binding assays (IC50 determination) .
• Crystallography: Resolve co-crystal structures with kinase domains to identify binding motifs (e.g., DFG-in vs. DFG-out conformations) .
• Counter-Screens: Test against off-target GPCRs and ion channels via calcium flux assays .

Q. What computational strategies predict metabolic liabilities of this compound?

Methodological Answer:

• In Silico Tools: Use Schrödinger’s ADMET Predictor or StarDrop to identify labile sites (e.g., morpholine ring oxidation, indole glucuronidation) .
• Docking Studies: Map interactions with CYP3A4/2D6 isoforms to prioritize deuterated analogs or steric hindrance modifications .

Q. How to address discrepancies in reported bioactivity data across cell lines?

Methodological Answer: Variability often stems from differences in:

• Cell Culture Conditions: Serum concentration (e.g., 5% vs. 10% FBS) affects compound solubility and protein binding .
• Assay Endpoints: ATP-based viability assays vs. caspase-3 activation for apoptosis-specific readouts .
• Validation: Replicate studies in isogenic cell lines (e.g., wild-type vs. kinase-mutant) and orthogonal assays (e.g., Western blot for target phosphorylation) .